Cas no 1807439-60-6 (2-Chloro-6-methyl-4-nitrocinnamic acid)

• Product Name: 2-Chloro-6-methyl-4-nitrocinnamic acid
• CAS No: 1807439-60-6
• MF: C₁₀H₈ClNO₄
• MW: 241.627821922302
• CID: 5003705
• Update Time: 2025-08-03

2-Chloro-6-methyl-4-nitrocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methyl-4-nitrocinnamic acid

• Inchi： 1S/C10H8ClNO4/c1-6-4-7(12(15)16)5-9(11)8(6)2-3-10(13)14/h2-5H,1H3,(H,13,14)/b3-2+
• InChI Key： KDXARPVNTSAEMH-NSCUHMNNSA-N
• SMILES： ClC1=CC(=CC(C)=C1/C=C/C(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 2.7
• Topological Polar Surface Area: 83.1

Additional information on 2-Chloro-6-methyl-4-nitrocinnamic acid

Comprehensive Analysis of 2-Chloro-6-methyl-4-nitrocinnamic acid (CAS No. 1807439-60-6): Properties, Applications, and Industry Trends

2-Chloro-6-methyl-4-nitrocinnamic acid (CAS No. 1807439-60-6) is a specialized organic intermediate widely utilized in pharmaceutical synthesis and material science. This nitrocinnamic acid derivative features a unique molecular structure combining chloro, methyl, and nitro functional groups, enabling versatile reactivity for cross-coupling reactions and heterocyclic compound formation. Recent studies highlight its growing importance in developing fluorescence probes and bioactive molecules, aligning with the pharmaceutical industry's demand for novel small-molecule drugs.

The compound's crystalline powder form exhibits remarkable stability under standard conditions, with a melting point range of 178-182°C. Its UV-absorption properties (λ_max 320-340 nm) make it valuable for photochemical applications, particularly in organic electronics research. Analytical techniques like HPLC purity analysis (typically ≥98%) and mass spectrometry confirm its structural integrity, while FT-IR spectroscopy verifies characteristic carbonyl (C=O) and nitro (NO₂) stretching vibrations.

In pharmaceutical contexts, researchers increasingly explore 2-Chloro-6-methyl-4-nitrocinnamic acid as a precursor for tyrosine kinase inhibitors, responding to the global focus on targeted cancer therapies. The compound's electron-withdrawing groups facilitate nucleophilic aromatic substitution, a reaction pathway gaining attention in green chemistry optimization. Recent patent literature (2022-2023) reveals its incorporation in antimicrobial agents, addressing the critical need for novel antibiotic alternatives amid rising antimicrobial resistance concerns.

The material science sector values this compound for developing nonlinear optical materials (NLO), particularly in photovoltaic device research. Its conjugated π-system and dipolar character contribute to significant second harmonic generation (SHG) efficiency, making it promising for optoelectronic applications. Industry reports indicate growing demand from OLED manufacturers seeking improved electron transport materials.

Synthetic methodologies for CAS 1807439-60-6 typically involve Knoevenagel condensation between 2-chloro-6-methyl-4-nitrobenzaldehyde and malonic acid derivatives. Recent process innovations emphasize catalyst-free conditions and microwave-assisted synthesis, reflecting the chemical industry's shift toward energy-efficient production. Analytical challenges in impurity profiling have been addressed through advanced UHPLC-MS/MS techniques, ensuring compliance with stringent ICH guidelines for pharmaceutical intermediates.

Market analysis shows increasing procurement of 2-Chloro-6-methyl-4-nitrocinnamic acid by contract research organizations (CROs) engaged in fragment-based drug discovery. The compound's molecular weight (241.63 g/mol) and lipophilicity (calculated logP ≈ 2.8) make it suitable for developing blood-brain barrier permeable candidates, a key focus area in neurodegenerative disease research. Stability studies demonstrate excellent thermal decomposition resistance up to 200°C, supporting its use in high-temperature reactions.

Environmental considerations regarding nitroaromatic compounds have driven development of improved waste treatment protocols for manufacturing processes. Recent advancements in biodegradation pathways using specialized microbial strains address sustainability concerns while maintaining cost-effective production scales. Regulatory documentation emphasizes proper personal protective equipment (PPE) requirements during handling, though the compound doesn't fall under hazardous classifications requiring special permits.

Emerging applications include its use as a ligand precursor in transition metal catalysis, particularly for C-C bond formation reactions central to API synthesis. The ortho-substitution pattern creates steric effects that influence regioselectivity in subsequent transformations. Computational chemistry studies utilizing DFT calculations provide insights into its molecular electrostatic potential, supporting rational design of derivatives with enhanced biological activity.

Quality control standards for 1807439-60-6 now incorporate chiral purity analysis due to increasing recognition of stereochemical effects in drug efficacy. Storage recommendations specify amber glass containers at 2-8°C under inert atmosphere to prevent potential photo-degradation. The compound's solubility profile (soluble in DMSO, DMF; sparingly soluble in ethanol) informs formulation strategies for high-throughput screening platforms.

Future research directions may explore its potential in metal-organic frameworks (MOFs) for gas storage applications, leveraging its aromatic stacking capabilities. The compound's structure-activity relationships continue to be investigated for agricultural chemical development, particularly in designing novel plant growth regulators. With global market projections estimating 6.8% CAGR for similar fine chemicals through 2028, 2-Chloro-6-methyl-4-nitrocinnamic acid remains a compound of significant interdisciplinary interest.